Cas no 2589531-74-6 (3-ethyl-7-(hydroxymethyl)-1,5-naphthyridin-2(1H)-one)

• Product Name: 3-ethyl-7-(hydroxymethyl)-1,5-naphthyridin-2(1H)-one
• CAS No: 2589531-74-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.2252
• MDL: MFCD34475615
• CID: 5087445
• PubChem ID: 155586944
• Update Time: 2025-05-19

3-ethyl-7-(hydroxymethyl)-1,5-naphthyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-7-(hydroxymethyl)-1,5-naphthyridin-2(1H)-one
• 3-ethyl-7-(hydroxymethyl)-1H-1,5-naphthyridin-2-one
• SB74831
• SY293305
• 3-ethyl-7-(hydroxymethyl)-1,2-dihydro-1,5-naphthyridin-2-one
• CS-0256030
• MFCD34475615
• 2589531-74-6
• 1,5-Naphthyridin-2(1H)-one, 3-ethyl-7-(hydroxymethyl)-
• SCHEMBL22912682
• E82600

• MDL： MFCD34475615
• Inchi： 1S/C11H12N2O2/c1-2-8-4-9-10(13-11(8)15)3-7(6-14)5-12-9/h3-5,14H,2,6H2,1H3,(H,13,15)
• InChI Key： UOIXDDFYALJITC-UHFFFAOYSA-N
• SMILES： O=C1C(C([H])([H])C([H])([H])[H])=C([H])C2=C(C([H])=C(C([H])([H])O[H])C([H])=N2)N1[H]

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.2

Additional information on 3-ethyl-7-(hydroxymethyl)-1,5-naphthyridin-2(1H)-one

Introduction to 3-ethyl-7-(hydroxymethyl)-1,5-naphthyridin-2(1H)-one (CAS No. 2589531-74-6)

3-ethyl-7-(hydroxymethyl)-1,5-naphthyridin-2(1H)-one, identified by the Chemical Abstracts Service Number (CAS No.) 2589531-74-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a structural motif known for its broad spectrum of biological activities. The presence of both ethyl and hydroxymethyl substituents in its molecular framework suggests potential interactions with biological targets, making it a promising candidate for further investigation.

The naphthyridine scaffold is a fused bicyclic system consisting of a pyridine and a pyrimidine ring, which is often exploited in drug design due to its ability to engage with various biological receptors and enzymes. In particular, the 7-(hydroxymethyl) moiety introduces a hydrophilic character to the molecule, which can enhance solubility and bioavailability—critical factors in drug development. The 3-ethyl group, on the other hand, may contribute to steric hindrance and influence binding affinity by modulating the compound’s three-dimensional structure.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 3-ethyl-7-(hydroxymethyl)-1,5-naphthyridin-2(1H)-one may interact with proteins involved in metabolic pathways and signal transduction. For instance, its structural features could allow it to dock into active sites of enzymes such as kinases or phosphodiesterases, which are pivotal in regulating cellular processes.

One of the most compelling aspects of this compound is its potential application in addressing inflammatory and immunomodulatory disorders. Emerging research indicates that naphthyridine derivatives exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. The hydroxymethyl group in particular may play a role in modulating enzyme activity through hydrogen bonding interactions, while the ethyl substituent could enhance stability against metabolic degradation.

In vitro studies have begun to explore the pharmacokinetic profile of 3-ethyl-7-(hydroxymethyl)-1,5-naphthyridin-2(1H)-one, revealing promising half-life values and moderate clearance rates. These findings align with the growing interest in developing long-acting therapeutic agents that require less frequent administration. Additionally, preliminary toxicity assessments suggest that the compound exhibits low acute toxicity at tested doses, reinforcing its safety profile for further clinical development.

The synthesis of this compound has been optimized through multi-step organic reactions, leveraging modern catalytic methods to improve yield and purity. Researchers have focused on streamlining synthetic pathways while maintaining regioselectivity to ensure the accurate placement of functional groups. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the naphthyridine core structure efficiently.

Parallel investigations into related derivatives have provided insights into structure-activity relationships (SAR) within this chemical series. By systematically modifying substituents like the ethyl and hydroxymethyl groups, scientists aim to fine-tune pharmacological properties such as potency, selectivity, and pharmacokinetic behavior. Such modifications are essential for translating preclinical findings into viable clinical candidates.

The integration of machine learning models has accelerated the discovery process by predicting novel analogs of 3-ethyl-7-(hydroxymethyl)-1,5-naphthyridin-2(1H)-one with enhanced therapeutic potential. These models leverage vast datasets of chemical structures and biological responses to identify lead compounds rapidly. As a result, researchers can now prioritize synthetic routes based on predicted outcomes before conducting labor-intensive experimental validation.

Future directions for this compound include exploring its efficacy in treating neurological disorders where dysregulation of neurotransmitter systems is implicated. The rigid bicyclic framework of naphthyridines provides an ideal scaffold for mimicking natural ligands or modulating receptor function. Furthermore, advances in prodrug design may enable derivatization strategies that improve membrane permeability or targeted delivery systems.

The role of 3-ethyl-7-(hydroxymethyl)-1,5-naphthyridin-2(1H)-one as an intermediate in larger synthetic schemes cannot be overstated. Its versatility allows for further functionalization into more complex molecules with tailored properties. This adaptability makes it a valuable building block for medicinal chemists seeking innovative solutions to unmet medical needs.

In conclusion,3-ethyl-7-(hydroxymethyl)-1,5-naphthyridin-2(1H)-one (CAS No. 2589531-74-6) represents a compelling therapeutic prospect with multifaceted applications across medicine and biotechnology. Its unique structural features combined with promising preclinical data position it as a cornerstone for ongoing research efforts aimed at developing next-generation treatments for diverse diseases.